Cas no 142550-48-9 (1-tert-Butyl-5-(chlorosulfanyl)-1H-tetrazole)

• Product Name: 1-tert-Butyl-5-(chlorosulfanyl)-1H-tetrazole
• CAS No: 142550-48-9
• MF: C₅H₉ClN₄S
• MW: 192.669757604599
• CID: 2775185
• PubChem ID: 71344347
• Update Time: 2025-04-21

1-tert-Butyl-5-(chlorosulfanyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• DTXSID60770797
• 1-tert-Butyl-5-(chlorosulfanyl)-1H-tetrazole
• 142550-48-9

• Inchi： 1S/C5H9ClN4S/c1-5(2,3)10-4(11-6)7-8-9-10/h1-3H3
• InChI Key： OZJROYPYCDXSTJ-UHFFFAOYSA-N
• SMILES： ClSC1=NN=NN1C(C)(C)C

Computed Properties

• Exact Mass: 192.0236452Da
• Monoisotopic Mass: 192.0236452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.9Ų